Cas no 38759-03-4 (3,7-Dimethyl-6-thioxanthine)

• Product Name: 3,7-Dimethyl-6-thioxanthine
• CAS No: 38759-03-4
• MF: C₇H₈N₄OS
• MW: 196.229619026184
• CID: 5544213
• PubChem ID: 4135853
• Update Time: 2025-06-12

3,7-Dimethyl-6-thioxanthine Chemical and Physical Properties

Names and Identifiers

• 3,7-Dimethyl-6-thioxanthine

• Inchi： 1S/C7H8N4OS/c1-10-3-8-5-4(10)6(13)9-7(12)11(5)2/h3H,1-2H3,(H,9,12,13)
• InChI Key： SKDLEARFTLHAKG-UHFFFAOYSA-N
• SMILES： CN1C(NC(=S)C2N(C)C=NC1=2)=O

Computed Properties

• Exact Mass: 196.04188206g/mol
• Monoisotopic Mass: 196.04188206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: NA

3,7-Dimethyl-6-thioxanthine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones

Additional information on 3,7-Dimethyl-6-thioxanthine

Comprehensive Overview of 3,7-Dimethyl-6-thioxanthine (CAS No. 38759-03-4): Properties, Applications, and Research Insights

3,7-Dimethyl-6-thioxanthine (CAS No. 38759-03-4) is a specialized organic compound belonging to the thioxanthine derivatives family. This compound has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. With a molecular formula of C₇H₈N₄OS, it exhibits distinct chemical properties that make it valuable for drug discovery and enzyme inhibition studies. Researchers are particularly interested in its role as a purine analog, which may influence metabolic pathways or receptor interactions.

The growing demand for heterocyclic compounds in medicinal chemistry has placed 3,7-Dimethyl-6-thioxanthine under the spotlight. Recent studies explore its potential as a building block for designing novel therapeutic agents, especially in targeting neurological and inflammatory conditions. Its methylation pattern and sulfur substitution at the 6-position differentiate it from conventional xanthines, offering enhanced stability and bioavailability. These attributes align with current trends in precision medicine and small-molecule drug development.

From an industrial perspective, CAS No. 38759-03-4 is often discussed in the context of high-throughput screening libraries. Its compatibility with combinatorial chemistry techniques makes it a candidate for optimizing lead compounds. Additionally, the compound's structure-activity relationship (SAR) is frequently analyzed to identify modifications that could enhance efficacy or reduce off-target effects—a hot topic in AI-driven drug design platforms.

Environmental and green chemistry considerations also apply to 3,7-Dimethyl-6-thioxanthine. Researchers investigate its biodegradability and synthetic routes using catalytic methods to minimize waste. This aligns with the broader push for sustainable pharmaceuticals, a frequently searched topic among academic and industrial audiences. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize its purity and stability under various conditions.

In summary, 3,7-Dimethyl-6-thioxanthine (CAS No. 38759-03-4) represents a versatile compound with multifaceted applications. Its relevance to drug discovery, molecular biology, and material science ensures continued interest. As innovation in bioactive compounds accelerates, this thioxanthine derivative remains a subject of cutting-edge research and development.